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Compound of Interest

Compound Name: Ethyl 4-methoxyphenylacetate

Cat. No.: B079338 Get Quote

An In-Depth Technical Guide to Ethyl 4-methoxyphenylacetate: Synthesis, Characterization,

and Application

Introduction
Ethyl 4-methoxyphenylacetate is an aromatic ester that serves as a valuable intermediate

and building block in organic synthesis. Its structure, featuring a methoxy-substituted phenyl

ring and an ethyl ester group, makes it a precursor for various more complex molecules,

including active pharmaceutical ingredients (APIs). This guide provides a comprehensive

technical overview for researchers and drug development professionals, covering its

fundamental properties, a detailed synthesis protocol with mechanistic insights, a self-

validating analytical workflow, and critical safety information.

Part 1: Core Physicochemical and Structural Data
A precise understanding of a compound's physical and chemical properties is the foundation of

its application in a laboratory setting. Ethyl 4-methoxyphenylacetate is a colorless to pale

yellow liquid under standard conditions.[1]

Structural and Molecular Identity
The identity of Ethyl 4-methoxyphenylacetate is defined by its molecular formula, weight, and

internationally recognized chemical identifiers.

Molecular Formula: C₁₁H₁₄O₃[2][3][4]
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Molecular Weight: 194.23 g/mol [2][3][4]

CAS Number: 14062-18-1[2][3][5]

IUPAC Name: ethyl 2-(4-methoxyphenyl)acetate[1][3]

Synonyms: Ethyl (4-methoxyphenyl)acetate, 4-Methoxyphenylacetic acid ethyl ester, p-

Methoxyphenylacetic acid ethyl ester[2][3][6]

Physicochemical Properties
The following table summarizes the key physicochemical data essential for experimental

design, including reaction setup, purification, and handling.

Property Value Source(s)

Density 1.097 g/mL [4]

Boiling Point 108-111 °C at 3.0 mmHg [4]

Flash Point 46 °C [4]

Refractive Index 1.5065 to 1.5085 (at 20°C) [1][4]

logP (o/w) 2.3 - 2.48 [2][3][7]

Part 2: Synthesis and Purification Protocol
The most common and straightforward synthesis of Ethyl 4-methoxyphenylacetate is the

Fischer esterification of 4-methoxyphenylacetic acid with ethanol, catalyzed by a strong acid.

Causality in Experimental Design
The Fischer esterification is an equilibrium-driven process. To ensure a high yield, the

equilibrium must be shifted towards the product side. This is achieved by using one of the

reactants, typically the alcohol (ethanol), in large excess. The strong acid catalyst (e.g., sulfuric

acid) is crucial for protonating the carbonyl oxygen of the carboxylic acid, thereby increasing its

electrophilicity and making it more susceptible to nucleophilic attack by the ethanol. The
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subsequent work-up procedure is designed to remove the acid catalyst, unreacted carboxylic

acid, and excess ethanol.

Detailed Experimental Protocol: Fischer Esterification
Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, add 4-methoxyphenylacetic acid (16.6 g, 0.1 mol).

Reagent Addition: Add absolute ethanol (100 mL, ~1.7 mol). The large excess of ethanol

serves both as a reactant and as the solvent, driving the reaction equilibrium forward.

Catalyst Addition: While stirring, carefully add concentrated sulfuric acid (2 mL) dropwise.

The addition is exothermic and should be done slowly.

Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

Cooling and Quenching: After the reaction is complete, allow the mixture to cool to room

temperature. Slowly pour the mixture into 200 mL of ice-cold water.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl

ether (3 x 50 mL). The organic layers contain the desired ester.

Washing/Neutralization: Combine the organic extracts and wash sequentially with 50 mL of

water, 50 mL of a saturated sodium bicarbonate solution (to neutralize any remaining acid),

and finally with 50 mL of brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent using a rotary evaporator to yield the crude product.

Purification: The crude ester can be purified by vacuum distillation to obtain a clear, colorless

to pale yellow liquid.[4]

Part 3: Analytical Characterization Workflow
A self-validating system of analysis is critical to confirm the identity and purity of the

synthesized Ethyl 4-methoxyphenylacetate. A multi-technique approach ensures

comprehensive characterization.
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Logical Workflow for Product Validation
The following diagram illustrates a standard workflow for the analytical validation of the

synthesized product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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